Cas no 74603-23-9 (Cyclohexaneacetic acid, 4-ethyl-α-methyl-)

• Product Name: Cyclohexaneacetic acid, 4-ethyl-α-methyl-
• CAS No: 74603-23-9
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• MDL: MFCD21921781
• CID: 5301048
• Update Time: 2026-03-10

Cyclohexaneacetic acid, 4-ethyl-α-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, 4-ethyl-α-methyl-

• MDL： MFCD21921781
• Inchi： 1S/C11H20O2/c1-3-9-4-6-10(7-5-9)8(2)11(12)13/h8-10H,3-7H2,1-2H3,(H,12,13)
• InChI Key： QKHQJFSJZJASQI-UHFFFAOYSA-N
• SMILES： C(C1CCC(CC)CC1)(C)C(=O)O

Additional information on Cyclohexaneacetic acid, 4-ethyl-α-methyl-

CAS No. 74603-23-9: Cyclohexaneacetic Acid, 4-Ethyl-α-Methyl-

Cyclohexaneacetic acid, 4-ethyl-α-methyl- (CAS No. 74603-23-9) is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with an acetic acid group and an ethyl substituent at the 4-position, along with a methyl group attached to the alpha carbon of the acetic acid moiety. The combination of these structural features makes it a versatile molecule with potential applications in various industries.

The synthesis of cyclohexaneacetic acid, 4-ethyl-α-methyl- involves a series of well-established organic reactions. Typically, the process begins with the preparation of cyclohexaneacetic acid through either oxidation or reduction methods. Subsequent alkylation or acylation steps introduce the ethyl and methyl substituents at their respective positions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

One of the most promising applications of this compound is in the development of biodegradable polymers. Researchers have recently explored its use as a monomer in polyesters and polyamides, which exhibit excellent mechanical properties and thermal stability. These materials are particularly suitable for packaging and biomedical applications due to their biocompatibility and ability to degrade under controlled conditions.

In addition to its role in polymer science, cyclohexaneacetic acid, 4-ethyl-α-methyl- has shown potential in drug delivery systems. Its unique structure allows for controlled drug release mechanisms when incorporated into nanocarriers or hydrogels. Studies published in leading journals such as Nature Materials and Advanced Functional Materials have highlighted its effectiveness in enhancing drug solubility and bioavailability.

The compound's chemical stability also makes it an ideal candidate for use in high-performance lubricants and coatings. Recent research has demonstrated its ability to reduce friction coefficients significantly when used as an additive in synthetic oils. This property is particularly valuable in industries such as automotive manufacturing and aerospace engineering.

From an environmental perspective, the biodegradability of cyclohexaneacetic acid, 4-ethyl-α-methyl- is a key factor driving its adoption in sustainable materials development. Unlike traditional petrochemical-based products, this compound can be derived from renewable resources through bio-based synthesis pathways. This aligns with global efforts to transition toward greener manufacturing processes.

In conclusion, CAS No. 74603-23-9 represents a multifunctional compound with diverse applications across various sectors. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in modern material science and pharmaceutical development.